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Compound of Interest

Compound Name: 1-Pentanesulfonic acid

Cat. No.: B1217326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural attributes of 1-pentanesulfonic acid. It is designed to be a valuable resource for
researchers, scientists, and professionals in drug development, offering detailed data,
experimental protocols, and visual representations of key processes.

Chemical Identity and Physical Properties

1-Pentanesulfonic acid, an aliphatic sulfonic acid, is a strong organic acid. While it is often
utilized in its salt form, particularly as sodium 1-pentanesulfonate for applications such as ion-
pair chromatography, understanding the properties of the free acid is crucial for a complete
chemical profile. Due to its strong acidic nature, experimental determination of some physical
properties can be challenging. Therefore, a combination of experimental data for its common
salt and high-quality computed data for the free acid is presented.

Table 1: Physical and Chemical Properties of 1-Pentanesulfonic Acid and its Sodium Salt
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1-Pentanesulfonic Sodium 1-

Property . Source
Acid Pentanesulfonate
Molecular Formula CsH1203S CsH11NaOsS [1112]
) 174.19 g/mol
Molecular Weight 152.21 g/mol [11[3]
(anhydrous)

White crystalline

Appearance Solid (predicted) powder [3114]
Melting Point No data available >300 °C [4]
Boiling Point No data available No data available

Density No data available No data available

pKa ~ -1.8 (predicted) Not applicable

Solubility in Water Soluble Soluble [4]
XLogP3 0.9 Not applicable [1]

Molecular Structure

The structure of 1-pentanesulfonic acid consists of a five-carbon alkyl chain (pentyl group)
attached to a sulfonic acid functional group (-SOsH). The sulfonic acid group is responsible for
its strong acidic properties.

Structural Representation:

Spectroscopic Data

Spectroscopic analysis is fundamental for the confirmation of the structure of 1-
pentanesulfonic acid. Below are the expected key features in its tH NMR, 13C NMR, and FTIR
spectra.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of 1-pentanesulfonic acid is expected to show signals corresponding
to the different protons in the pentyl chain. The chemical shifts are influenced by the electron-
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withdrawing sulfonic acid group.

Table 2: Predicted *H NMR Chemical Shifts for 1-Pentanesulfonic Acid

Predicted Chemical Shift

Protons Multiplicity
(ppm)

CHs- (C5) ~0.9 Triplet

-CHz- (C4) ~1.3 Multiplet
-CHz- (C3) ~1.4 Multiplet
-CHz- (C2) ~1.8 Multiplet
-CH2-SOsH (C1) ~2.9 Triplet
-SOsH Variable, broad singlet Singlet

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 3: Predicted 3C NMR Chemical Shifts for 1-Pentanesulfonic Acid

Carbon Predicted Chemical Shift (ppm)
C5 (CHs-) ~14
C4 (-CHa2-) ~22
C3 (-CHz2-) ~28
C2 (-CHz-) ~31
C1 (-CH2-SOsH) ~52

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum is a valuable tool for identifying the functional groups present in 1-
pentanesulfonic acid.
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Table 4: Key FTIR Absorption Bands for 1-Pentanesulfonic Acid

. Wavenumber . . .
Functional Group Intensity Vibration
(cm™)

O-H (in SOsH) 3200-2500 Strong, Broad Stretching

C-H (alkyl) 2960-2850 Strong Stretching

S=0 1250-1150 Strong Asymmetric Stretching
S=0 1080-1030 Strong Symmetric Stretching
S-0 800-700 Medium Stretching

Experimental Protocols

This section details methodologies for the synthesis and analysis of 1-pentanesulfonic acid.

Synthesis of 1-Pentanesulfonic Acid

A common method for the synthesis of alkyl sulfonic acids is through the oxidation of the
corresponding thiol.

Experimental Workflow: Synthesis of 1-Pentanesulfonic Acid from 1-Pentanethiol
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Reaction Setup
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Figure 1. Workflow for the synthesis of 1-pentanesulfonic acid.

Methodology:
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e Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, thermometer, and
dropping funnel, dissolve 1-pentanethiol in formic acid and cool the mixture to 0-5 °C in an
ice bath.

o Oxidation: Add 30% hydrogen peroxide dropwise to the stirred solution, maintaining the
temperature below 10 °C.

o Reaction Monitoring: After the addition is complete, allow the mixture to stir at room
temperature for several hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Work-up: Once the reaction is complete, cautiously quench the excess peroxide by adding a
saturated solution of sodium sulfite.

o Extraction: Extract the product into an organic solvent such as diethyl ether.

e Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and
evaporate the solvent under reduced pressure to obtain the crude product.

« Purification: Purify the crude 1-pentanesulfonic acid by vacuum distillation or
recrystallization from a suitable solvent system.

Conversion of Sodium 1-Pentanesulfonate to 1-
Pentanesulfonic Acid

The free acid can be obtained from its sodium salt using a strong acid cation exchange resin.

Experimental Workflow: lon Exchange Conversion
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Resin Preparation lon Exchange
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Figure 2. Workflow for converting the sodium salt to the free acid.

Methodology:

o Resin Preparation: Pack a chromatography column with a strong acid cation exchange resin
(e.g., Dowex 50WX8). Activate the resin by washing it with an excess of hydrochloric acid
(e.g., 2 M HCI), followed by deionized water until the eluate is neutral.

o Sample Loading: Prepare an aqueous solution of sodium 1-pentanesulfonate.

o Elution: Pass the sodium 1-pentanesulfonate solution through the prepared resin column at a

slow flow rate.
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e Collection: Collect the eluate, which now contains 1-pentanesulfonic acid.

 [solation: Remove the water from the eluate by evaporation under reduced pressure to yield
the pure 1-pentanesulfonic acid.

Applications in Research and Drug Development

1-Pentanesulfonic acid and its salts are primarily used as ion-pairing reagents in reverse-
phase high-performance liquid chromatography (HPLC).[3] This application is particularly
valuable in the analysis of polar and ionizable compounds, which are common in
pharmaceutical and biological samples. The pentyl chain provides hydrophobicity, while the
sulfonic acid group interacts with cationic analytes, allowing for their retention and separation
on a non-polar stationary phase.

Logical Relationship: lon-Pair Chromatography
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Figure 3. The role of 1-pentanesulfonate in ion-pair chromatography.

Safety and Handling
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1-Pentanesulfonic acid is a strong acid and should be handled with appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5] Work should
be conducted in a well-ventilated fume hood. In case of contact with skin or eyes, flush
immediately with copious amounts of water.[5][6] The sodium salt is generally considered less
hazardous but should still be handled with care, avoiding dust inhalation.[7][8]

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety guide. Always consult the relevant Safety Data Sheet (SDS) before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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